Cas no 161607-24-5 (5-Hexenoic acid, 3-methyl-4-oxo-, methyl ester)

• Product name: 5-Hexenoic acid, 3-methyl-4-oxo-, methyl ester
• CAS No: 161607-24-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1341540

5-Hexenoic acid, 3-methyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 3-methyl-4-oxo-, methyl ester

• Inchi： 1S/C8H12O3/c1-4-7(9)6(2)5-8(10)11-3/h4,6H,1,5H2,2-3H3
• InChI Key： LEJCAUAJKRINHE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(C)C(=O)C=C

Computed Properties

• Exact Mass: 156.07866

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 223.9±23.0 °C(Predicted)
• PSA: 43.37